Cas no 2287302-18-3 ([3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine)

• Product Name: [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine
• CAS No: 2287302-18-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6496598
• Update Time: 2025-05-19

[3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine Chemical and Physical Properties

Names and Identifiers

• [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine
• 3-(3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• Inchi： 1S/C12H16N2O/c1-15-10-4-2-3-9(5-10)11-6-12(7-11,8-11)14-13/h2-5,14H,6-8,13H2,1H3
• InChI Key： NVXCHQYOWQPARO-UHFFFAOYSA-N
• SMILES： N(C12CC(C3=CC=CC(OC)=C3)(C1)C2)N

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 357.0±42.0 °C(Predicted)
• pka: 8.28±0.40(Predicted)

Additional information on [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine

[3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine: A Comprehensive Overview

The compound with CAS No 2287302-18-3, commonly referred to as [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a hydrazine group, which contributes to its versatile reactivity and potential applications in drug design and materials science.

Recent studies have highlighted the importance of [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine in the development of novel therapeutic agents. Its bicyclo[1.1.1]pentane framework provides a rigid structure that can be exploited for designing molecules with specific pharmacokinetic properties. The methoxyphenyl substituent further enhances the compound's ability to interact with biological targets, making it a valuable building block in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bicyclic core. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to construct the bicyclo[1.1.1]pentane framework efficiently. The subsequent introduction of the hydrazine group is achieved through nucleophilic substitution or reductive amination, depending on the starting materials and desired stereochemistry.

One of the most intriguing aspects of [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine is its ability to participate in diverse chemical reactions due to the reactivity of the hydrazine moiety. This makes it an ideal candidate for exploring new reaction pathways and developing innovative synthetic routes. For instance, recent investigations have demonstrated its utility in forming bioisosteric replacements, which are crucial for optimizing drug candidates.

In terms of physical properties, this compound exhibits a high degree of stability under standard conditions, which is advantageous for its storage and handling during research and development processes. Its solubility profile has also been extensively studied, revealing moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while showing limited solubility in polar solvents like water.

The application of [3-(3-Methoxyphenyl)bicyclo[1.1.1]pent-1-yl]hydrazine extends beyond pharmaceuticals into areas such as agrochemicals and advanced materials. In agrochemistry, its potential as a lead compound for fungicides or herbicides has been explored due to its ability to modulate key enzymatic pathways in plant pathogens.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its interaction with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs), which are critical for understanding its therapeutic potential.

In conclusion, [3-(3-Methoxyphenyl)bicyclo[1.1.